Cas no 1689972-28-8 ((2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid)

• Product Name: (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid
• CAS No: 1689972-28-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5705420
• PubChem ID: 96226276
• Update Time: 2025-10-31

(2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1689972-28-8
• (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid
• EN300-1300715
• (2R)-2-Amino-2-(4-methylcyclohexyl)aceticacid
• Cyclohexaneacetic acid, α-amino-4-methyl-, (αR)-

• Inchi： 1S/C9H17NO2/c1-6-2-4-7(5-3-6)8(10)9(11)12/h6-8H,2-5,10H2,1H3,(H,11,12)/t6?,7?,8-/m1/s1
• InChI Key： UDUKPAOWJOMUSX-KAVNDROISA-N
• SMILES： OC([C@@H](C1CCC(C)CC1)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 297.6±23.0 °C(Predicted)
• pka: 2.37±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid

Introduction to (2R)-2-Amino-2-(4-methylcyclohexyl)acetic Acid (CAS No. 1689972-28-8)

(2R-2-Amino-2-(4-methylcyclohexyl)acetic acid) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1689972-28-8, has garnered considerable attention due to its potential applications in drug development and biotechnology. The molecule's stereochemistry, specifically the (2R) configuration, plays a crucial role in its biological activity and interaction with target enzymes and receptors.

The structural framework of (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid consists of an amino acid derivative with a bulky 4-methylcyclohexyl side chain. This configuration contributes to its solubility and stability in various solvents, making it a versatile intermediate in synthetic chemistry. The presence of the chiral center at the second carbon atom enhances its pharmacological relevance, as enantiomeric purity is often critical for therapeutic efficacy and safety.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid has emerged as a promising building block for designing molecules with enhanced pharmacokinetic profiles. Its ability to mimic natural amino acids while incorporating non-natural substituents makes it an attractive candidate for structure-based drug design. Researchers have leveraged this compound to develop inhibitors targeting various therapeutic areas, including metabolic disorders and neurological diseases.

One of the most compelling aspects of (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous biological pathways, and their inhibition is a key strategy in treating conditions such as cancer, inflammation, and viral infections. The bulky side chain of this compound can effectively occupy the active site of proteases, thereby blocking their catalytic activity. Recent studies have demonstrated its utility in developing potent inhibitors of matrix metalloproteinases (MMPs), which are involved in tissue degradation and wound healing.

The stereochemical integrity of (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid is another critical factor that contributes to its pharmacological significance. The (R) configuration at the stereogenic center ensures optimal binding affinity and selectivity towards biological targets. This has been particularly evident in the development of β-lactamase inhibitors, where the precise spatial arrangement of substituents is essential for inhibiting bacterial resistance mechanisms. The compound's structural features have allowed researchers to fine-tune its interactions with enzymes, leading to more effective and selective inhibitors.

In addition to its applications in enzyme inhibition, (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid has shown promise in the field of chiral catalysis. Its unique stereochemistry makes it an excellent ligand for asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency. This has significant implications for pharmaceutical manufacturing, where the cost-effective synthesis of single-enantiomer drugs is often required to ensure optimal therapeutic outcomes.

The compound's versatility extends to its use as a precursor in peptide mimetics. Peptide mimetics are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. By incorporating (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid into peptide-like structures, researchers can enhance their stability and bioavailability. This approach has been particularly successful in developing treatments for cardiovascular diseases, where peptide-based therapies have shown great potential but suffer from poor oral bioavailability.

The synthesis of (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include stereoselective reduction, protection-deprotection strategies, and enantioselective synthesis techniques. These methods ensure high yields and purity, which are essential for pharmaceutical applications. The development of efficient synthetic routes has also contributed to reducing production costs, making this compound more accessible for industrial-scale manufacturing.

The future prospects of (2R)-2-Amino-2-(4-methylcyclohexyl)acetic acid are vast and exciting. Ongoing research is exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to interact with specific protein targets suggests that it could be used to develop novel therapeutics that address underlying pathophysiological mechanisms. Additionally, its role in developing next-generation antibiotics is being investigated due to the growing threat of antibiotic-resistant bacteria.

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